Cas no 1185315-90-5 (2-Bromo-5-methoxypyridine-d3)

• Product Name: 2-Bromo-5-methoxypyridine-d3
• CAS No: 1185315-90-5
• MF: C₆H₆BrNO
• MW: 191.040425777435
• CID: 1076865
• PubChem ID: 45788402
• Update Time: 2025-06-10

2-Bromo-5-methoxypyridine-d3 Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methoxypyridine-d3
• 2-Bromo-5-(methoxy-d3)-pyridine
• 2-Bromo-5-(trideuteriomethoxy)pyridine

• Inchi： 1S/C6H6BrNO/c1-9-5-2-3-6(7)8-4-5/h2-4H,1H3/i1D3
• InChI Key： WULVUFYZVYHTFX-FIBGUPNXSA-N
• SMILES： BrC1=CC=C(C=N1)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 189.98211g/mol
• Monoisotopic Mass: 189.98211g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-5-methoxypyridine-d3

2-Bromo-5-methoxypyridine-d3: A Comprehensive Overview

2-Bromo-5-methoxypyridine-d3 (CAS No. 1185315-90-5) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with specific substituents that confer unique chemical and physical properties. The presence of a bromine atom at the 2-position and a methoxy group at the 5-position, along with the deuterium substitution (denoted by -d3), makes this compound particularly interesting for advanced research applications.

The deuterium substitution in 2-Bromo-5-methoxypyridine-d3 is a key feature that enhances its utility in certain experimental setups. Deuterium, being an isotope of hydrogen with an additional neutron, exhibits distinct nuclear properties that are advantageous in spectroscopic studies, particularly in nuclear magnetic resonance (NMR) spectroscopy. This makes the compound invaluable for studying reaction mechanisms, molecular dynamics, and structural elucidation in complex systems.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Bromo-5-methoxypyridine-d3 with high purity and yield. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound. The integration of deuterium into the molecule requires meticulous control over reaction conditions to ensure isotopic integrity without compromising the overall structure.

In terms of applications, 2-Bromo-5-methoxypyridine-d3 has found significant use in medicinal chemistry as a building block for drug discovery. Its bromine substituent serves as an excellent leaving group, facilitating various substitution reactions that are pivotal in constructing bioactive molecules. Additionally, the methoxy group at the 5-position introduces electronic effects that can modulate the reactivity and pharmacokinetic properties of derivatives.

Recent studies have highlighted the role of 2-Bromo-5-methoxypyridine-d3 in the development of novel materials with tailored electronic properties. For instance, its incorporation into conjugated polymers has shown promise in enhancing charge transport characteristics, making it a candidate for next-generation optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The unique combination of functional groups in 2-Bromo-5-methoxypyridine-d3 also makes it a valuable substrate for catalytic transformations. Researchers have explored its use in transition metal-catalyzed reactions, such as cross-couplings and cycloadditions, to synthesize complex heterocyclic frameworks with potential applications in drug design and materials science.

From an analytical standpoint, 2-Bromo-5-methoxypyridine-d3 serves as a benchmark compound for testing advanced spectroscopic techniques. Its isotopic substitution provides distinct spectral signatures that aid in resolving complex molecular interactions and dynamic processes at the atomic level.

In conclusion, 2-Bromo-5-methoxypyridine-d3 (CAS No. 1185315-90-5) stands out as a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique structural features and isotopic modifications position it as an essential tool for cutting-edge research in chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.